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Compound of Interest

1-(2-Chlorophenyl)propan-1-amine
Compound Name:

hydrochloride
CAS No.: 40023-85-6
Cat. No.: B1530357

Get Quote

Executive Summary

1-(2-Chlorophenyl)propan-1-amine hydrochloride (CAS: 40023-85-6) is a specialized
benzylic amine intermediate used primarily in the synthesis of chiral pharmaceutical agents.
Unlike its regioisomer 2-chloroamphetamine (a controlled psychostimulant), this compound
features the amine group at the benzylic (C1) position, conferring distinct reactivity and
pharmacological profiles. It serves as a critical scaffold for repaglinide analogs and other
therapeutic agents targeting monoamine transporters or acting as chiral auxiliaries in
asymmetric synthesis.

This guide provides a comprehensive technical analysis of its physicochemical properties,
validated synthesis protocols, analytical characterization, and safety standards.

Chemical Identity & Structure
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Parameter Detail

1-(2-Chlorophenyl)propan-1-amine
IUPAC Name ( phenylprop
hydrochloride

Common Synonyms -Ethyl-2-chlorobenzylamine HCI; 1-Amino-1-(2-

chlorophenyl)propane HCI

40023-85-6 (HCI salt) / 1213532-54-7 (R-isomer

CAS Number .
specific)
C
H
Molecular Formula
Cl
N (HCI salt)
Molecular Weight 206.11 g/mol

o Contains one chiral center at C1.[1] Available as
Chirality .
racemate or enantiopure (R/S) forms.

Structural Analysis

The molecule consists of a propyl chain attached to a 2-chlorophenyl ring, with the primary
amine located at the benzylic carbon. The ortho-chlorine substituent introduces significant
steric bulk, influencing the rotational barrier of the phenyl ring and affecting the stereoselectivity
of nucleophilic substitutions at the benzylic position.

Physicochemical Properties[2][3]

The following data aggregates experimental values and high-confidence predictive models
essential for formulation and process development.
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Property Value /| Observation Context
White to off-white crystalline Hygroscopic nature requires
Appearance .
powder desiccated storage.
Sharp endotherm indicates
Melting Point 150-155 °C (Typical range) high purity; broadens with

moisture.

Solubility (Water)

Freely soluble (>50 mg/mL)

Protonated amine forms stable

ion-dipole interactions.

Solubility (Organic)

Soluble in EtOH,
DMSO

MeOH,

Limited solubility in non-polar

solvents (Hexane, Etz0).

pKa (Base)

~8.80 (Predicted)

Moderately basic; exists as

cation at physiological pH.

LogP

~1.8 (Free base)

Moderate lipophilicity facilitates

membrane permeability.

Synthesis & Manufacturing

The industrial synthesis prioritizes the Reductive Amination pathway due to its scalability and

atom economy. The following protocol outlines the conversion of 1-(2-chlorophenyl)propan-1-

one (2'-chloropropiophenone) to the target amine.

Reaction Pathway Diagram|[2]
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Caption: Figure 1. Step-wise synthesis via oxime formation followed by catalytic hydrogenation
or hydride reduction.

Detailed Protocol (Lab Scale)

Step 1: Oxime Formation

Charge a reaction vessel with 1-(2-chlorophenyl)propan-1-one (1.0 eq) and Ethanol (10 vol).

Add Hydroxylamine hydrochloride (1.5 eq) and Sodium Acetate (2.0 eq).

Reflux at 78°C for 4—6 hours. Monitor consumption of ketone by TLC/HPLC.

Cool to RT, concentrate in vacuo, and partition between water and EtOAc.

Dry organic layer (MgSOa) and concentrate to yield the oxime oil.

Step 2: Reduction

Dissolve the oxime in MeOH.

Catalytic Hydrogenation: Add 10% Pd/C (5 wt%) and stir under Hz (3 atm) for 12 hours.

o Alternative (Chemical): Add NaBHa4 (4.0 eq) slowly at 0°C in the presence of TiCla or NiClz.

Filter catalyst through Celite. Concentrate filtrate.

Acidify with 1M HCI, wash with Et2O (removes non-basic impurities), then basify aqueous
layer with NaOH to pH >10.

Extract free amine into DCM, dry, and concentrate.
Step 3: Salt Formation
e Dissolve the free amine oil in anhydrous Diethyl Ether.

e Add 2M HCI in Ether dropwise at 0°C with vigorous stirring.
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o Collect the white precipitate by filtration. Recrystallize from Isopropanol/Ether for >99%
purity.

Analytical Characterization

Validating the identity and purity of the hydrochloride salt is critical. The presence of the ortho-
chlorine atom creates distinct splitting patterns in NMR due to deshielding effects.

Analytical Workflow Logic

Crude Product

>98% Area

Structural ID

HPLC (C18) 1H NMR (DMSO-d6) LC-MS (ESI+)
UV @ 220nm Benzylic CH @ ~4.5 ppm [M+H]+ = 170.1

Pass Confirm Structure

Certificate of Analysis

Click to download full resolution via product page

Caption: Figure 2. Quality control decision tree for lot release.

Key Spectral Data

e HNMR (400 MHz, DMSO-d
):
o 8.60 (brs, 3H, NH

)

o 7.60-7.30 (m, 4H, Ar-H) — Ortho-Cl causes downfield shift of adjacent proton.
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o 4.45 (t, 1H, Ar-CH-N) — Benzylic proton.
o 1.95 (m, 2H, CH
-CH
)
o 0.85(t, 3H, CH
)
e Mass Spectrometry (ESI+):
o m/z =170.1 [M+H]

(Free base mass detected).

o Isotope pattern shows 3:1 ratio for

Cl:

Cl.

Pharmacological & Biological Context

While often used as a chemical intermediate, the 1-phenylpropan-1-amine scaffold possesses
intrinsic biological activity.

o Mechanism of Action: Benzylic amines are structural congeners of monoamines. They
generally exhibit lower affinity for monoamine transporters (DAT/NET/SERT) compared to
their phenethylamine (2-amino) counterparts but can act as trace amine-associated receptor
(TAAR) ligands.

e Metabolism: The primary metabolic pathway involves N-dealkylation (minor) and para-
hydroxylation of the phenyl ring, followed by glucuronidation.

» Toxicology:

o Acute Toxicity: Harmful if swallowed (H302). LD50 (Rat, oral) estimated at 300—-1000
mg/kg based on analog data.
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o lrritation: Causes skin irritation (H315) and serious eye irritation (H319).[2]

Handling & Safety (GHS Standards)

Signal Word:WARNING

Hazard Class Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.
Skin Corrosion/Irritation H315 Causes skin irritation.[2]

Causes serious eye irritation.

Serious Eye Damage H319
[21[3]

May cause respiratory

STOT - Single Exposure H335 T
irritation.[2][3]

Precautionary Protocols:
e Engineering Controls: Use only in a chemical fume hood.
e PPE: Nitrile gloves (0.11 mm min), safety goggles, and lab coat.

o Spill Response: Sweep up dry powder to avoid dust generation. Neutralize aqueous residues
with dilute bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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